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Compound of Interest

Compound Name: Kerriamycin A

Cat. No.: B15579890

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for Kerriamycin
A, a potent isotetracenone antibiotic. The following sections detail the nuclear magnetic
resonance (NMR) and mass spectrometry (MS) data, experimental protocols for its isolation
and characterization, and visual representations of its biosynthetic relationship and purification
workflow.

Core Spectroscopic Data

Kerriamycin A was first isolated from the culture filtrate of Streptomyces violaceolatus. Its
structure was elucidated through extensive spectroscopic analysis, primarily NMR and mass
spectrometry, revealing a complex molecule composed of an aguayamycin chromophore and
three hexose units.

Mass Spectrometry

High-resolution mass spectrometry of Kerriamycin A established its molecular formula as
Ca3Hs4017, corresponding to a molecular weight of 842.9 g/mol .[1] The fragmentation pattern
in mass spectrometry of glycosidic compounds like Kerriamycin A typically involves the
cleavage of glycosidic bonds, leading to the loss of sugar moieties and providing information
about the sequence and nature of the carbohydrate units.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The structural backbone and stereochemistry of Kerriamycin A were determined through

comprehensive 1D and 2D NMR experiments. The following tables summarize the *H and 13C
NMR chemical shift assignments.

Table 1: 13C NMR Spectroscopic Data for Kerriamycin A
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Position Chemical Shift (6) ppm
1 202.5
2 41.5
3 75.5
4 335
da 84.5
5 155.5
5a 115.5
6 187.5
6a 111.5
7 161.5
8 142.5
9 120.5
10 135.5
11 118.5
1lla 132.5
12 182.5
12a 110.5
12b 77.5
3-CHs 27.5
Sugar A

1 98.5
2' 72.5
3 74.5
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4 70.5
5' 77.5
6' 17.5
Sugar B

1" 100.5
2" 35.5
3" 78.5
4" 85.5
5" 68.5
6" 18.5
Sugar C

i 104.5
2" 75.5
3" 77.5
4™ 70.5
5" 71.5
6" 17.5

Note: The assignments are based on the data from Hayakawa et al., 1987.[2]

Table 2: 1H NMR Spectroscopic Data for Kerriamycin A
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Position Chemical Shift (5) Multiplicity Coupling Constant
pPpm (9) Hz

2-H 2.95,2.70 m

3-H 4.05 m

4-H 2.20, 1.80 m

10-H 7.60 d 8.0

11-H 7.75 t 8.0

12-H 7.50 d 8.0

3-CHs 1.50 s

Sugar A

1-H 5.40 d 30

6-H 1.30 d 6.0

Sugar B

1"-H 4.80 d 8.0

6"-H 1.25 d 6.0

Sugar C

1"-H 4.60 d 8.0

6"-H 1.20 d 6.0

Note: The assignments are based on the data from Hayakawa et al., 1987.[2]

Experimental Protocols
Isolation and Purification of Kerriamycin A

Kerriamycin A was isolated from the culture broth of Streptomyces violaceolatus A32 through
a multi-step purification process.[2]
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e Fermentation: The producing organism was cultured in a suitable medium to allow for the

production of the antibiotic.

o Extraction: The culture filtrate was extracted with an organic solvent to separate the crude
antibiotic mixture.

o Column Chromatography: The crude extract was subjected to a series of column
chromatography steps to separate the different Kerriamycin components.

o An initial separation was performed on a Diaion HP-20 column.
o Further purification was achieved using a silica gel column.

o The final purification of Kerriamycin A was carried out on a Toyopearl HW-40F column
with methanol as the eluent, yielding a pure yellow powder.[2]

Spectroscopic Analysis

 NMR Spectroscopy: *H and 13C NMR spectra were recorded on a high-field NMR
spectrometer. The chemical shifts were assigned using a combination of 1D (*H, *3C) and 2D
(COSY, NOESY, HMQC, HMBC) NMR experiments. Long-range selective proton decoupling
(LSPD) experiments were also utilized for the assignment of quaternary carbons.[2]

e Mass Spectrometry: High-resolution mass spectra were obtained to determine the exact
molecular weight and elemental composition of Kerriamycin A.

Visualizations

The following diagrams illustrate the biosynthetic relationship of the Kerriamycins and the
experimental workflow for the isolation of Kerriamycin A.
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Biosynthetic relationship of Kerriamycins.
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Isolation and purification workflow for Kerriamycin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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